7-Nitro-2,3-dihydro-1,5-benzoxazepin-4(5H)-one

• CAS No.: 1022970-75-7
• Molecular Formula: C9H8N2O4
• Molecular Weight: 208.17 g/mol
• IUPAC Name: 7-nitro-3,5-dihydro-2H-1,5-benzoxazepin-4-one
• InChI: InChI=1S/C9H8N2O4/c12-9-3-4-15-8-2-1-6(11(13)14)5-7(8)10-9/h1-2,5H,3-4H2,(H,10,12)
• InChI Key: ABHQBRWJHSJNFL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)[N+](=O)[O-])NC1=O

Description

7-Nitro-2,3-dihydro-1,5-benzoxazepin-4(5H)-one is a useful research compound. Its molecular formula is C9H8N2O4 and its molecular weight is 208.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trichloroacetic Acid (39 g, 0.24 mol), Sulfuric acid (3 mL, 0.05 mol), and 6-Nitro-chroman-4-one (5.000 g, 0.026 mol) were combined and heated to 70° C. Sodium azide (3.36 g, 0.052 mol) was added slowly. The resulting solution was heated for 2 h, poured onto ice. Title compound isolated as a beige solid in 22% yield. 95% purity, LCMS: 209.15 (M+1) 1H NMR (400 MHz, DMSO, d6) δ 10.13, (s, 1H), 8.06 (dd, J=1.5 Hz, 1H), 7.85-7.82 (m, 1H), 7.15 (d, J=8.8 Hz, 1H), 4.47-4.44 m, 2H), 2.88-2.85 (m, 2H).